N-(2,3-dimethylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O3S2/c1-14-5-4-6-19(15(14)2)25-20(26)11-17-12-29-22(24-17)30-13-21(27)23-16-7-9-18(28-3)10-8-16/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key: IQOJPNKTCVIEDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O3S2 and its molecular weight is 441.56. The purity is usually 95%.
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Scientific Research Applications

• Pharmacophore Hybridization for Anticancer Properties : A pharmacophore hybridization approach is utilized in drug design, particularly for anticancer properties. The synthesis of novel non-condensed pyrazoline-bearing hybrid molecules with 1,3,4-thiadiazole and dichloroacetic acid moieties has been explored. Such compounds, including similar structures to the queried chemical, have shown promising in vitro anticancer activity in the "60 lines screening" (NCI DTP protocol) (Yushyn, Holota, & Lesyk, 2022).

• Analgesic and Anti-Inflammatory Activities : N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related compounds have been synthesized and evaluated for their anti-inflammatory and antioxidant activity. These studies reveal that certain compounds demonstrate significant antioxidant and anti-inflammatory effects, highlighting their potential therapeutic applications (Koppireddi et al., 2013).

• Antitumor Activity : Research into N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems has shown considerable antitumor activity against various cancer cell lines. This suggests the potential of such compounds, including the queried chemical structure, in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

• Antimicrobial and Hemolytic Activity : The synthesis of various acetamide derivatives, including structures similar to the queried compound, has been explored for their antimicrobial and hemolytic activity. These compounds have shown variable effectiveness against selected microbial species and could have potential applications in addressing microbial infections (Gul et al., 2017).

• Optoelectronic Properties : Research into thiazole-based polythiophenes, which include similar compounds, has investigated their optoelectronic properties. Such studies are essential for applications in materials science and electronics (Camurlu & Guven, 2015).